Cas no 152044-53-6 (Epothilone A)
Epothilone A structure
Product Name:Epothilone A
CAS No:152044-53-6
MF:C26H39NO6S
MW:493.655966997147
MDL:MFCD26960884
CID:191193
PubChem ID:24724476
Update Time:2025-04-19
Epothilone A Chemical and Physical Properties
Names and Identifiers
-
- 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-,(1S,3S,7S,10R,11S,12S,16R)-
- Epothilone A
- (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9,9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13,17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
- 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-...
- 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)
- epithilone A
- Epo A
- Epothilon A
- Epothilones
- (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- Epothile
- Epothilone-S
- Ixabepilone Impurity 5 (Epothilone A)
- 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetraMethyl-3- [(1E)-1-Methy
- (1S,3S,7S,10R,11S,12S,16R,E)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
- 4,17-Dioxabicyclo14.1.0heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl-, (1S,3S,7S,10R,11S,12S,16R)-
- 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3- [(1E)-1-methyl-2-(2-methyl-4-thiazolyl)- ethenyl]-,(1R,3R,7R,10S,11R,12R,16S)-rel-
- Epothilone A (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione Epothilone A
- (-)-Epothilone A
- Epoa
- 51E07YBX96
- Epothilone-A
- Epothilone A [MI]
- s1297
- LMPK04000040
- NSC684362
- VC30555
- BCP9000654
- AC-22615
- (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9, 9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13, 17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
- CHEBI:94722
- E78311
- AKOS025401597
- CHEBI:31549
- BRD-K71823332-001-01-1
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- 152044-53-6
- HY-13503
- BRD-K71823332-001-03-7
- UNII-51E07YBX96
- (-)-Epothilone A, from Sorangium cellulosum, >95% (HPLC), solid
- (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl]-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
- EPOTHILONE A [WHO-DD]
- SCHEMBL4775
- NSC-684362
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- Q27104197
- CCG-269643
- 4,17-Dioxabicyclo(14.1.0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-1,3-thiazol-4-yl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- CS-0007126
- EpothiloneA
- DTXSID10332288
- NCGC00346505-02
- HESCAJZNRMSMJG-KKQRBIROSA-N
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
- J-008878
- CHEMBL329993
- EX-A2056
- (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-((E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl)-4,17-dioxa-bicyclo(14.1.0)heptadecane-5,9-dione
- DTXCID50283381
- 4,17-dioxabicyclo(14,1,0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
- (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
-
- MDL: MFCD26960884
- Inchi: 1S/C26H39NO6S/c1-14-8-7-9-19-21(32-19)11-20(15(2)10-18-13-34-17(4)27-18)33-23(29)12-22(28)26(5,6)25(31)16(3)24(14)30/h10,13-14,16,19-22,24,28,30H,7-9,11-12H2,1-6H3/b15-10+/t14-,16+,19+,20-,21-,22-,24-/m0/s1
- InChI Key: HESCAJZNRMSMJG-KKQRBIROSA-N
- SMILES: S1C(C)=NC(=C1)/C=C(\C)/[C@@H]1C[C@H]2[C@@H](CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O)O2
Computed Properties
- Exact Mass: 493.25000
- Monoisotopic Mass: 493.25
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138
- XLogP3: 4
Experimental Properties
- Density: 1.143
- Melting Point: 95 ºC
- Boiling Point: 683.3°C at 760 mmHg
- Flash Point: 367.1°C
- Refractive Index: 1.531
- PSA: 137.49000
- LogP: 4.08740
- Specific Rotation: D21 -47.1° (c = 1.0 in methanol)
Epothilone A Security Information
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
Epothilone A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CH409-1mg |
Epothilone A |
152044-53-6 | ≥98% | 1mg |
¥1211.0 | 2022-02-28 | |
| MedChemExpress | HY-13503-10mM*1mLinDMSO |
Epothilone A |
152044-53-6 | 98.61% | 10mM*1mLinDMSO |
¥1303 | 2023-07-26 | |
| MedChemExpress | HY-13503-1mg |
Epothilone A |
152044-53-6 | 98.60% | 1mg |
¥450 | 2024-05-22 | |
| MedChemExpress | HY-13503-5mg |
Epothilone A |
152044-53-6 | 98.60% | 5mg |
¥900 | 2024-05-22 | |
| MedChemExpress | HY-13503-10mg |
Epothilone A |
152044-53-6 | 98.60% | 10mg |
¥1450 | 2024-05-22 | |
| MedChemExpress | HY-13503-25mg |
Epothilone A |
152044-53-6 | 98.60% | 25mg |
¥2900 | 2024-05-22 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E129776-5mg |
Epothilone A |
152044-53-6 | ≥98% | 5mg |
¥689.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E129776-1mg |
Epothilone A |
152044-53-6 | ≥98% | 1mg |
¥370.90 | 2023-09-03 | |
| S e l l e c k ZHONG GUO | S1297-10mM (1mL in DMSO) |
Epothilone A |
152044-53-6 | 99.10% | 10mM (1mL in DMSO) |
¥5159.35 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1297-1mg |
Epothilone A |
152044-53-6 | 99.10% | 1mg |
¥1613.43 | 2023-09-16 |
Epothilone A Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
152044-53-6 (Epothilone A) Related Products
- 189453-10-9(Epothilone D)
- 371979-65-6(4,17-Dioxabicyclo[14.1.0]heptadecane-5,9,13-trione,7,11-dihydroxy-8,8,10,12,16-pentamethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (1S,3S,7S,10R,11S,12R,16R)-)
- 193071-82-8(4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (1R,3S,7S,10R,11S,12S,16R)-)
- 201136-64-3(Oxacyclohexadec-13-ene-2,6-dione,4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)-)
- 186692-73-9(Oxacyclohexadec-13-ene-2,6-dione, 4,8-dihydroxy-5,5,7,9-tetramethyl-16-(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl-, (4S,7R,8S,9S,13Z,16S)-)
- 192370-82-4(Epothilone C4)
- 371979-41-8(Oxacyclohexadec-11-ene-2,6-dione,4,8,14-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,11E,16S)-)
- 152044-54-7(Epothilone B)
- 219989-77-2(4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione, 7,11-dihydroxy-3,8,8,10,12,16-hexamethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (1S,3S,7S,10R,11S,12S,16R)-)
- 377085-95-5(Oxacyclohexadec-13-ene-2,6-dione,4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)-)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk